Piperazin-1-yl(1H-1,2,4-triazol-3-yl)methanone hydrochloride

• IUPAC Name: piperazin-1-yl(1H-1,2,4-triazol-5-yl)methanone;hydrochloride
• InChI: InChI=1S/C7H11N5O.ClH/c13-7(6-9-5-10-11-6)12-3-1-8-2-4-12;/h5,8H,1-4H2,(H,9,10,11);1H
• InChI Key: GQAFWHSOJLLBHB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C2=NC=NN2.Cl
• Molecular Formula: C7H12ClN5O
• Molecular Weight: 217.66 g/mol

Description

Piperazin-1-yl(1H-1,2,4-triazol-3-yl)methanone hydrochloride is a chemical compound with the following structure: . It belongs to the class of triazole derivatives and contains both a piperazine ring and a triazole ring. The hydrochloride salt form enhances its solubility in water.

Synthesis Analysis

The synthesis of this compound involves the reaction of a piperazine derivative (such as 4-(phenylsulfonyl)piperazin-1-yl) with a 1H-1,2,4-triazol-3-yl ketone (methanone) moiety. Specific synthetic routes and conditions may vary, but the general approach combines these two building blocks to form the desired compound .

Molecular Structure Analysis

The molecular formula of Piperazin-1-yl(1H-1,2,4-triazol-3-yl)methanone hydrochloride is C21H23FN5O3S·HCl. It consists of a piperazine ring, a triazole ring, and a phenylsulfonyl group. The compound’s molecular weight is approximately 444.15 g/mol .

Scientific Research Applications

Antibacterial Activity

• The 1,2,4-triazole scaffold has significant antibacterial properties. Researchers have explored derivatives of this compound for their ability to combat drug-resistant bacterial strains. .

Antiviral Potential

• Although not naturally occurring, 1,2,3-triazoles (similar to 1,2,4-triazoles) have found broad applications. In the context of antiviral research, the replacement of nucleobases with triazole derivatives has proven effective. .

Polymer Chemistry and Materials Science

• 1,2,3-triazoles have applications in polymer chemistry and materials science. .

Anticancer Potential

• Novel bis alkynes containing di-substituted triazoles have been synthesized and evaluated for anticancer activity. .

Mechanism of Action

Research suggests that this compound exhibits cytotoxic activity against cancer cell lines (e.g., BT-474) . It induces apoptosis (programmed cell death) in BT-474 cells, likely through tubulin polymerization inhibition. Molecular modeling studies indicate that it binds to the colchicine binding site of tubulin .

Physical and Chemical Properties Analysis

• Spectral Data : NMR and mass spectrometry data provide insights into its structure .